Cas no 914347-09-4 (N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid)

• Product Name: N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid
• CAS No: 914347-09-4
• MF: C₉H₁₁BrN₂O₄S
• MW: 323.163640260696
• CID: 796694
• PubChem ID: 45036914
• Update Time: 2025-04-19

N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid
• 4-Thiazolecarboxylicacid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 5-Bromo-2-((tert-butoxycarbonyl)amino)thiazole-4-carboxylic acid
• 5-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-4-carboxylic acid
• 5-bromo-2-[(tert-butoxycarbonyl)amino]-1,3-thiazole-4-carboxylic acid
• QC-6451
• 5-bromo-2-(tert-butoxycarbonylamino)thiazole-4-carboxylic acid
• AKOS015920038
• DS-0209
• FT-0696094
• EN300-7359576
• A860457
• N-Boc-2-amino-5-bromothiazole-4-carboxylic acid, AldrichCPR
• DTXSID90661740
• 914347-09-4
• 5-Bromo-2-tert-butoxycarbonylaminothiazole-4-carboxylic acid
• 5-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• CS-0273197

• MDL： N188158
• Inchi： 1S/C9H11BrN2O4S/c1-9(2,3)16-8(15)12-7-11-4(6(13)14)5(10)17-7/h1-3H3,(H,13,14)(H,11,12,15)
• InChI Key： HESQBOBWSLEMLZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 321.96200
• Monoisotopic Mass: 321.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.702
• Refractive Index: 1.626
• PSA: 116.76000
• LogP: 3.02380

N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives